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Compound of Interest

Compound Name: DL-Menthone-d8

Cat. No.: B12381774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for DL-Menthone-d8. The

information presented is based on the safety data sheets (SDS) of the closely related, non-

deuterated compound DL-Menthone. The substitution of hydrogen with deuterium is not

expected to significantly alter the toxicological or chemical properties in the context of this

safety information.

Core Safety and Hazard Information
DL-Menthone is a monoterpene ketone widely used in flavors, fragrances, and

pharmaceuticals for its characteristic minty aroma.[1] Understanding its safety profile is crucial

for its handling and application in research and development.

GHS Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), DL-Menthone is classified as follows:

Flammable liquids: Category 4[2]

Acute toxicity (oral): Category 4[3][4]

Skin irritation: Category 2[2]
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Skin sensitization: Category 1/1B

Serious eye damage/eye irritation: Category 2

Hazardous to the aquatic environment (acute): Category 3

Hazardous to the aquatic environment (chronic): Category 3

Signal Word: Warning

Hazard Statements:

H227: Combustible liquid.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H402: Harmful to aquatic life.

H412: Harmful to aquatic life with long lasting effects.

Quantitative Data Summary
The following tables summarize the key quantitative data available for DL-Menthone.

Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol

Appearance Colorless, oily, mobile liquid

Odor Minty, peppermint-like

Boiling Point 207 - 210 °C

Melting Point -6 °C

Flash Point 72 - 74 °C

Density 0.890 - 0.895 g/cm³

Vapor Pressure 0.27 - 0.6 mmHg @ 20 °C

Solubility Slightly soluble in water

log P (Octanol/Water Partition

Coefficient)
3.05

Toxicological Data
Endpoint Value Species Method Source(s)

Acute Oral

Toxicity (LD50)

1953 - 2046

mg/kg bw
Rat Not specified

Acute Dermal

Toxicity (LD50)
> 5000 mg/kg bw Rabbit Not specified

Skin

Sensitization

(EC3)

54.2% Mouse
LLNA (OECD TG

429)

Repeated Dose

Toxicity (NOAEL)

400 mg/kg

bw/day
Rat

13-week oral

study

Experimental Protocols
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Detailed experimental methodologies for the toxicological endpoints are often proprietary and

not fully disclosed in standard safety data sheets. However, based on the available information,

the following outlines the general procedures for key studies.

Local Lymph Node Assay (LLNA) for Skin Sensitization (OECD TG 429):

The Local Lymph Node Assay (LLNA) is a method for identifying potential skin sensitizers. The

general protocol involves the following steps:

A minimum of four animals per dose group are used.

The test substance is applied to the dorsal surface of the mouse's ear for three consecutive

days.

Five days after the first application, a solution of ³H-methyl thymidine is injected

intravenously.

The animals are euthanized five hours after the injection.

The draining auricular lymph nodes are excised and weighed.

A single-cell suspension of lymph node cells is prepared.

The incorporation of ³H-methyl thymidine is measured by scintillation counting.

The stimulation index (SI) is calculated by dividing the mean proliferation in each treated

group by the mean proliferation in the vehicle control group.

A substance is classified as a skin sensitizer if the SI is greater than or equal to 3. The EC3

value, the concentration that produces an SI of 3, is also determined.

Safety Handling and Emergency Procedures
A systematic approach to handling DL-Menthone-d8 is essential to minimize risk. The

following diagram illustrates the logical workflow from hazard identification to emergency

response.
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Hazard Assessment Control Measures

Emergency Response

Hazard Identification
(GHS Classification)

Risk Assessment
(Exposure Potential)

Engineering Controls
(Fume Hood, Ventilation)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Safe Handling Procedures
(Avoid Inhalation/Contact)

Proper Storage
(Cool, Dry, Well-ventilated)

Spill Response
(Absorb, Ventilate)

First Aid Measures
(Skin, Eye, Inhalation, Ingestion)

Fire Fighting
(Dry Chemical, CO2)

Click to download full resolution via product page

Caption: Logical workflow for safe handling of DL-Menthone-d8.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), and a lab coat.

Respiratory Protection: Use in a well-ventilated area. If exposure limits may be exceeded,

use a NIOSH-approved respirator.

Handling and Storage:

Handling: Avoid contact with skin and eyes. Do not breathe vapors or spray mist. Keep away

from heat, sparks, and open flames.

Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.

First Aid Measures:

After Inhalation: Move person into fresh air. If not breathing, give artificial respiration.

After Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.
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After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Stability and Reactivity
Reactivity: Not reactive under normal conditions.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: Violent reaction with strong oxidizing agents.

Conditions to Avoid: Heat, flames, and sparks. Incompatible products.

Incompatible Materials: Strong oxidizing agents, strong reducing agents.

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO₂).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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